Cas no 229314-60-7 (Tetradecanoic acid,(1S,5E,7E,9E,11E,13E,15E,17E,19E,21R)-22-[(1R,2R,4S)-2,4-dihydroxy-2,6,6-trimethylcyclohexylidene]-3,3,7,11,16,20-hexamethyl-4-oxo-1-(2-oxopropyl)-5,7,9,11,13,15,17,19,21-docosanonaenylester (9CI))

• Product Name: Tetradecanoic acid,(1S,5E,7E,9E,11E,13E,15E,17E,19E,21R)-22-[(1R,2R,4S)-2,4-dihydroxy-2,6,6-trimethylcyclohexylidene]-3,3,7,11,16,20-hexamethyl-4-oxo-1-(2-oxopropyl)-5,7,9,11,13,15,17,19,21-docosanonaenylester (9CI)
• CAS No: 229314-60-7
• MF: C₅₄H₈₂O₆
• MW: 827.225297451019
• CID: 282967
• Update Time: 2024-03-01

Tetradecanoic acid,(1S,5E,7E,9E,11E,13E,15E,17E,19E,21R)-22-[(1R,2R,4S)-2,4-dihydroxy-2,6,6-trimethylcyclohexylidene]-3,3,7,11,16,20-hexamethyl-4-oxo-1-(2-oxopropyl)-5,7,9,11,13,15,17,19,21-docosanonaenylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,(1S,5E,7E,9E,11E,13E,15E,17E,19E,21R)-22-[(1R,2R,4S)-2,4-dihydroxy-2,6,6-trimethylcyclohexylidene]-3,3,7,11,16,20-hexamethyl-4-oxo-1-(2-oxopropyl)-5,7,9,11,13,15,17,19,21-docosanonaenylester (9CI)
• TobiraxanthinC
• Tetradecanoic acid,(1S,5E,7E,9E,11E,13E,15E,17E,19E,21R)-22-[(1R,2R,4S)-2,4-dihydroxy-2,6,6-trimethylcyclohexylidene]-3,3,7,1
• Tetradecanoic acid,(1S,5E,7E,9E,11E,13E,15E,17E,19E,21R)-22-[(1R,2R,4S)-2,4-dihydroxy-2,6,6-trimethylcyclohexylidene]-3,3,7,11,16,20-hexamethyl-4-oxo-1-(2-oxopropyl)-5,7,9,11,13,15,17,19,21-docosanona
• Tetradecanoic acid, (1S,5E,7E,9E,11E,13E,15E,17E,19E,21R)-22-[(1R,2R,4S)-2,4-dihydroxy-2,6,6-trimethylcyclohexylidene]-3,3,7,11,16,20-hexamethyl-4-oxo-1-(2-oxopropyl)-5,7,9,11,13,15,17,19,21-docosanonaenyl ester (9CI)

• Inchi： 1S/C54H82O6/c1-12-13-14-15-16-17-18-19-20-21-22-33-51(58)60-48(38-46(6)55)41-53(9,10)50(57)37-35-45(5)32-26-30-43(3)28-24-23-27-42(2)29-25-31-44(4)34-36-49-52(7,8)39-47(56)40-54(49,11)59/h23-32,34-35,37,47-48,56,59H,12-22,33,38-41H2,1-11H3/b24-23+,29-25+,30-26+,37-35+,42-27+,43-28+,44-31+,45-32+/t36?,47-,48+,54+/m0/s1
• InChI Key： JACJLUDTAAZXLU-JENSRXFVSA-N
• SMILES： C(O[C@H](CC(=O)C)CC(C)(C)C(=O)/C=C/C(/C)=C/C=C/C(/C)=C/C=C/C=C(\C)/C=C/C=C(\C)/C=[C@]=C1C(C)(C)C[C@H](O)C[C@]1(O)C)(=O)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 888.1±65.0 °C(Predicted)
• PSA: 52.54
• pka: 14.65±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquaterpenoids